Cas no 61691-99-4 (2-Methyl-5-(E)-2-nitrovinylfuran)

• Product Name: 2-Methyl-5-(E)-2-nitrovinylfuran
• CAS No: 61691-99-4
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00176400
• CID: 469878
• Update Time: 2025-05-19

2-Methyl-5-(E)-2-nitrovinylfuran Chemical and Physical Properties

Names and Identifiers

• Furan, 2-methyl-5-(2-nitroethenyl)-, (E)-
• 2-methyl-5-(2-nitroethenyl)furan
• 2-Methyl-5-[(E)-2-nitrovinyl]furan
• 2-Methyl-5-[(E)-2-nitroethenyl]furan
• YUGJJOVWZWUBQX-SNAWJCMRSA-N
• STK195515
• 2-Methyl-5-[(E)-2-nitroethenyl]furan #
• Ethylene, 1-(2-(5-methyl)-furyl)-2-nitro
• 2-Methyl-5-(E)-2-nitrovinylfuran

• MDL： MFCD00176400
• Inchi： 1S/C7H7NO3/c1-6-2-3-7(11-6)4-5-8(9)10/h2-5H,1H3/b5-4+
• InChI Key： YUGJJOVWZWUBQX-SNAWJCMRSA-N
• SMILES： O1C(/C=C/[N+](=O)[O-])=CC=C1C

Computed Properties

• Exact Mass: 153.043
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-Methyl-5-(E)-2-nitrovinylfuran

Introduction to 2-Methyl-5-(E)-2-nitrovinylfuran (CAS No. 61691-99-4)

2-Methyl-5-(E)-2-nitrovinylfuran, also known by its CAS number 61691-99-4, is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, which include a furan ring substituted with a nitrovinyl group and a methyl group. These structural elements contribute to its potential applications in various scientific and industrial contexts.

The molecular formula of 2-Methyl-5-(E)-2-nitrovinylfuran is C₈H₇NO₃, and its molecular weight is approximately 163.14 g/mol. The compound exists as a yellow solid at room temperature and has a melting point of around 75-77°C. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane makes it suitable for various synthetic and analytical procedures.

In recent years, the study of 2-Methyl-5-(E)-2-nitrovinylfuran has gained considerable attention due to its potential biological activities. Research has shown that this compound exhibits antioxidant properties, which can be attributed to the presence of the nitro group and the furan ring. These antioxidant properties make it a promising candidate for the development of new pharmaceuticals aimed at treating oxidative stress-related diseases.

Beyond its antioxidant activity, 2-Methyl-5-(E)-2-nitrovinylfuran has also been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property suggests that it could be useful in the treatment of inflammatory disorders, such as arthritis and inflammatory bowel disease.

The synthesis of 2-Methyl-5-(E)-2-nitrovinylfuran typically involves a multi-step process, starting from readily available starting materials. One common synthetic route involves the reaction of 2-methylfuran with nitromethane in the presence of a suitable catalyst, followed by purification steps to obtain the desired product. The yield and purity of the final product can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst type.

In addition to its potential therapeutic applications, 2-Methyl-5-(E)-2-nitrovinylfuran has been explored for its use in materials science. Its unique electronic properties make it an attractive candidate for the development of new materials with enhanced optical and electronic characteristics. For example, it has been used in the synthesis of conjugated polymers and small molecules for organic photovoltaic devices.

The environmental impact of 2-Methyl-5-(E)-2-nitrovinylfuran is another area of ongoing research. While preliminary studies suggest that it has low toxicity to aquatic organisms, further investigations are needed to fully understand its environmental fate and potential risks. This information is crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 2-Methyl-5-(E)-2-nitrovinylfuran (CAS No. 61691-99-4) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure endows it with valuable properties such as antioxidant and anti-inflammatory activities, making it an important subject of ongoing research and development.